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Compound of Interest

Compound Name: Dikar

Cat. No.: B1239507

Disclaimer: The following information is intended for researchers, scientists, and drug
development professionals. It is crucial to note that "Dikar" is the trade name for a fungicide
mixture and not a singular chemical entity intended for pharmaceutical development. The
primary active ingredients in Dikar are Mancozeb and Dinocap. This guide focuses on the
available solubility data for these components. The concept of signaling pathways is not
applicable to these compounds in a drug development context.

Introduction

Dikar is a commercial fungicide combining two active substances: Mancozeb and Dinocap.
Mancozeb is a dithiocarbamate fungicide with a broad spectrum of activity, functioning through
multi-site contact action.[1] It is a polymeric complex of manganese and zinc with ethylene
bis(dithiocarbamate).[2][3] Dinocap is a dinitrophenyl crotonate compound used as a fungicide
and acaricide. Due to the nature of these compounds as agricultural pesticides, comprehensive
solubility data in a wide array of organic solvents is not as extensively documented in public
literature as it would be for pharmaceutical compounds. This document compiles the available
data and outlines standard methodologies for solubility determination.

Solubility Data of Active Ingredients

Quantitative solubility data for Mancozeb and Dinocap in various organic solvents is limited.
The available information often describes solubility in qualitative terms.

Table 1: Solubility of Mancozeb
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Solvent Temperature (°C) Solubility Reference
Water 25 (at pH 7.5) 6.2 mg/L (ppm) [4]
Most Organic i

20 Practically Insoluble [2][3]
Solvents
DMSO Not Specified 1 mg/mL [5]
Chloroform Not Specified Insoluble [6]

Table 2: Solubility of Dinocap

Solvent Temperature (°C) Solubility Reference
Water Not Specified Practically Insoluble
Most Organic .

Not Specified Soluble [7]

Solvents

Note: Specific quantitative data for Dinocap in various organic solvents is not readily available
in the cited public sources. "Soluble” indicates a general property mentioned in pesticide
manuals.

Experimental Protocols for Solubility Determination

A standardized approach for determining the solubility of chemical substances, including
pesticides, is crucial for regulatory and research purposes. The methods outlined by the
Organisation for Economic Co-operation and Development (OECD) are globally recognized.

OECD Guideline 105: Water Solubility

This guideline details two primary methods for determining water solubility: the Column Elution
Method and the Flask Method.[8][9][10]

o Flask Method: This method is suitable for substances with solubilities above 10-2 g/L.[11]

o An excess amount of the test substance is added to a flask containing purified water.
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o The mixture is agitated at a temperature slightly above the test temperature to achieve
saturation.

o The solution is then cooled and maintained at the test temperature (e.g., 20 °C) while
stirring until equilibrium is reached.[8][11]

o The solution is centrifuged or filtered to separate the undissolved solid.

o The concentration of the substance in the clear aqueous solution (supernatant) is
determined using a suitable analytical method (e.g., HPLC, GC, spectroscopy).

o Column Elution Method: This method is designed for substances with low solubilities (below
102 g/L).[10][11]

[e]

A column is packed with an inert carrier material that has been coated with an excess of
the test substance.

[¢]

Water is passed through the column at a slow, constant flow rate.

The eluate is collected in fractions.

[e]

o

The concentration of the test substance in each fraction is measured analytically until a
plateau is reached, indicating saturation.

Adaptation for Organic Solvents

While OECD 105 specifically addresses water solubility, the principles of the Flask Method are
broadly applicable for determining solubility in organic solvents.[12] For pesticides, regulatory
bodies often require data on solubility in organic solvents.[11]

General Protocol (Flask Method for Organic Solvents):

o Preparation: Add an excess of the finely powdered substance (e.g., Mancozeb) to a known
volume of the chosen organic solvent in a sealable, inert container (e.g., glass vial).

o Equilibration: Agitate the mixture at a constant, controlled temperature for a sufficient period
to ensure equilibrium is reached (typically 24-48 hours). Preliminary tests can determine the
necessary equilibration time.[8]
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e Phase Separation: Separate the undissolved solid from the saturated solution. This is
typically achieved by high-speed centrifugation or filtration through a membrane filter
compatible with the solvent.

o Analysis: Accurately dilute an aliquot of the clear supernatant. Analyze its concentration
using a validated analytical technique such as High-Performance Liquid Chromatography
(HPLC) or Gas Chromatography (GC), depending on the analyte's properties.

o Calculation: Calculate the solubility in units such as grams per liter (g/L) or milligrams per
milliliter (mg/mL).

Visualization of Experimental Workflow

The following diagram illustrates a generalized workflow for determining the solubility of a
compound using the flask method.
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Caption: Generalized workflow for solubility determination using the flask method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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